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Compound of Interest

Compound Name: 2-Methylnon-2-en-4-one

Cat. No.: B15075580

Technical Overview of 2-Methylnon-2-en-4-one

For Researchers, Scientists, and Drug Development Professionals

This document provides core physicochemical data for 2-Methylnon-2-en-4-one, a compound
of interest in various chemical research and development applications.

Physicochemical Data

The fundamental molecular properties of 2-Methylnon-2-en-4-one are summarized below.
This data is essential for experimental design, analytical method development, and
computational modeling.
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Property Value Source

Molecular Formula C10H180 PubChem[1], LookChem|[2]
Molecular Weight 154.25 g/mol PubChem[1]

Alternate Molecular Weight 154.252 g/mol LookChem[2]

Alternate Molecular Weight 154.254 g/mol Sigma-Aldrich

Alternate Molecular Weight 154.25266000 g/mol The Good Scents Company[3]
CAS Number 2903-23-3 PubChem[1], LookChem|[2]
IUPAC Name 2-methylnon-2-en-4-one PubChem[1]

Logical Relationship of Molecular Properties

The molecular formula dictates the molecular weight through the summation of the atomic
weights of its constituent atoms. The relationship is direct and foundational to all stoichiometric
calculations.

Molecular Formula
(C10H180)

efines

Constituent Atoms
(10x Carbon, 18x Hydrogen, 1x Oxygen)

have

Atomic Weights

(C: ~12.011, H: ~1.008, O: ~15.999) are summed to calculate

Molecular Weight
(~154.25 g/mol)
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Calculation of Molecular Weight from Molecular Formula.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

© 2025 BenchChem. All rights reserved.

4/4

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15075580?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

